Cas no 1207011-80-0 (2-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole)

• Product Name: 2-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• CAS No: 1207011-80-0
• MF: C₁₈H₁₉FN₄O₃S
• MW: 390.431865930557
• CID: 6072492
• PubChem ID: 45504412
• Update Time: 2025-05-21

2-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• 2-[4-(5-FLUORO-2-METHOXYBENZENESULFONYL)PIPERAZIN-1-YL]-1H-1,3-BENZODIAZOLE
• AKOS024267985
• 2-[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]-1H-benzimidazole
• 1207011-80-0
• 2-(4-((5-fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole
• F5825-0125
• VU0521657-1

• Inchi： 1S/C18H19FN4O3S/c1-26-16-7-6-13(19)12-17(16)27(24,25)23-10-8-22(9-11-23)18-20-14-4-2-3-5-15(14)21-18/h2-7,12H,8-11H2,1H3,(H,20,21)
• InChI Key： NAZQQRNJSZIJGF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.116
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole

Introduction to 2-[4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole (CAS No. 1207011-80-0)

The compound 2-[4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole, with CAS number 1207011-80-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule combines a piperazine ring, a benzenesulfonyl group, and a benzodiazole moiety, creating a complex architecture that offers diverse functional groups for interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of similar compounds, paving the way for further exploration of their pharmacological properties. The incorporation of the fluoro and methoxy groups in the benzenesulfonyl moiety introduces electronic effects that can significantly influence the compound's bioavailability and target affinity.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the benzodiazole moiety is known to exhibit antioxidant properties, which could be harnessed for developing therapeutic agents against oxidative stress-related disorders.

The structural versatility of 2-[4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole allows for extensive chemical modification, enabling researchers to explore its potential in diverse therapeutic areas. For example, by altering the substituents on the piperazine ring or modifying the benzodiazole moiety, scientists can tailor the compound's pharmacokinetic properties and enhance its efficacy against specific targets.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models, which is a critical factor for its potential translation into clinical applications. Its solubility and stability under physiological conditions have been optimized through careful design, ensuring that it can effectively reach its intended biological targets without undergoing premature degradation.

Moreover, recent computational studies have provided insights into the molecular interactions between this compound and its biological targets. Advanced molecular docking simulations have revealed that the compound can form stable interactions with key residues in target proteins, suggesting a high likelihood of therapeutic efficacy. These findings have been corroborated by in vitro assays, which demonstrate potent inhibitory activity against several disease-relevant enzymes.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's mechanism of action. Researchers are now exploring its potential as a lead compound for drug development programs targeting chronic inflammatory diseases and neurodegenerative disorders. The compound's unique combination of structural features makes it an attractive candidate for further investigation in these areas.

In conclusion, 2-[4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole represents a promising lead molecule with extensive potential in drug discovery. Its intricate structure and favorable pharmacokinetic properties position it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full range of biological activities, this compound is expected to play an increasingly important role in advancing medicinal chemistry and personalized medicine.